Cas no 941872-45-3 (4-ethoxy-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-ethoxy-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide
• CAS No: 941872-45-3
• MF: C₁₈H₂₄N₂O₄S₂
• MW: 396.52416229248
• CID: 5458541
• PubChem ID: 18589453
• Update Time: 2025-07-19

4-ethoxy-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 941872-45-3
• 4-ethoxy-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)benzenesulfonamide
• AKOS024475042
• Z53044645
• F2880-3536
• 4-ethoxy-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide
• 4-ethoxy-N-(2-morpholino-2-(thiophen-2-yl)ethyl)benzenesulfonamide
• VU0504830-1
• 4-ethoxy-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide

• Inchi： 1S/C18H24N2O4S2/c1-2-24-15-5-7-16(8-6-15)26(21,22)19-14-17(18-4-3-13-25-18)20-9-11-23-12-10-20/h3-8,13,17,19H,2,9-12,14H2,1H3
• InChI Key： GSUDBKXNVDASDC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(NCC(C1=CC=CS1)N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 396.11774960g/mol
• Monoisotopic Mass: 396.11774960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-ethoxy-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide

Introduction to 4-Ethoxy-N-2-(Morpholin-4-yl)-2-(Thiophen-2-yl)ethylbenzene-1-Sulfonamide (CAS No. 941872-45-3)

4-Ethoxy-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide (CAS No. 941872-45-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as a sulfonamide derivative, belongs to a class of molecules that have been extensively studied for their biological activities, particularly in the context of treating various diseases and conditions.

The chemical structure of 4-Ethoxy-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide is characterized by a benzene ring substituted with an ethoxy group and a sulfonamide moiety. The sulfonamide group is attached to a thiophene ring and a morpholine ring, which are both important functional groups that contribute to the compound's unique properties and biological activities. The presence of these functional groups allows the molecule to interact with various biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 4-Ethoxy-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide in the treatment of inflammatory diseases. Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. Chronic inflammation is associated with various diseases, including arthritis, asthma, and inflammatory bowel disease (IBD). Research has shown that this compound exhibits anti-inflammatory properties by modulating key signaling pathways involved in the inflammatory response.

One of the key mechanisms by which 4-Ethoxy-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide exerts its anti-inflammatory effects is through the inhibition of pro-inflammatory cytokines. Cytokines are small proteins that play a crucial role in cell signaling and immune responses. By reducing the production and activity of pro-inflammatory cytokines such as TNF-alpha and IL-6, this compound can help alleviate inflammation and associated symptoms.

In addition to its anti-inflammatory properties, 4-Ethoxy-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide has also shown promise in the treatment of neurodegenerative diseases. Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are characterized by the progressive degeneration of nerve cells in the brain. These conditions are often associated with oxidative stress and inflammation, which can exacerbate neuronal damage.

Studies have demonstrated that 4-Ethoxy-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide possesses antioxidant properties, which can help protect neurons from oxidative damage. The compound's ability to scavenge free radicals and reduce oxidative stress makes it a potential therapeutic agent for neurodegenerative diseases. Furthermore, its anti-inflammatory effects can help mitigate the inflammatory processes that contribute to neuronal degeneration.

The pharmacokinetic properties of 4-Ethoxy-N-2-(morpholin-4-yl)-2-(thiophen-2-y l)ethylbenzene -1-sulfonamide have also been extensively studied. Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the body. Understanding these properties is crucial for optimizing drug dosing and delivery methods. Research has shown that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Ethoxy-N - 2 -( morpholin - 4 - yl ) - 2 -( thiophen - 2 - yl ) ethylbenzene - 1 - sulfonamide. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 4-Ethoxy-N - 2 -( morpholin - 4 - yl ) - 2 -( thiophen - 2 - yl ) ethylbenzene - 1 - sulfonamide (CAS No . 941872 - 45 -3) represents a promising candidate for the treatment of various inflammatory and neurodegenerative diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in multiple disease areas.